OBA-09

• Molecular Formula: C10H8O5
• Molecular Weight: 208.17 g/mol
• InChI: InChI=1S/C10H8O5/c1-6(11)10(14)15-8-5-3-2-4-7(8)9(12)13/h2-5H,1H3,(H,12,13)
• InChIKey: ULWCDKMLERRCJA-UHFFFAOYSA-N

OBA-09 for Stroke & Neuroinflammation Research: A Multi-Modal Neuroprotectant with Differentiated Pharmacodynamics

OBA-09 (oxopropanoyloxy benzoic acid) is a rationally designed, simple ester conjugate of pyruvate and salicylic acid [1]. It functions as a multi-modal neuroprotectant with demonstrated anti-oxidative, anti-inflammatory, anti-excitotoxic, and anti-Zn²⁺-toxic properties in preclinical models of cerebral ischemia [1][2]. Unlike co-administration of its individual components or alternative pyruvate esters, OBA-09 exhibits a unique pharmacokinetic profile characterized by a prolonged brain parenchymal half-life (t₁/₂ ≈ 4.2 h) and superior efficacy in reducing infarct volume and neuroinflammation [1][2].

Model Preclinical ischemic stroke and neuroinflammation studies

Mode Multi-modal pathway research tool (excitotoxicity, Zn²⁺ toxicity, oxidative stress)

PK Profile Prodrug with reported brain-targeted hydrolysis and prolonged brain half-life

• [1] Kim, S.W., Kim, H.J., Shin, J.H., et al. Robust protective effects of a novel multimodal neuroprotectant oxopropanoyloxy benzoic acid (a salicylic acid/pyruvate ester) in the postischemic brain. Mol. Pharmacol. 79(2), 220-228 (2011). View Source
• [2] Lee, H.-K., Kim, S.-W., Jin, Y., et al. Anti-inflammatory effects of OBA-09, a salicylic acid/pyruvate ester, in the postischemic brain. Brain Res. 1528, 68-79 (2013). View Source

Why Pyruvate/Salicylate Co-Administration or Other Simple Esters Cannot Replicate OBA-09's Therapeutic Profile

The unique therapeutic profile of OBA-09 is not reproducible by simple co-administration of pyruvate and salicylic acid, nor by alternative pyruvate esters such as ethyl pyruvate (EP) alone or EP combined with aspirin [1][2]. OBA-09's chemical structure as a single ester prodrug ensures synchronized, sustained release of both active moieties at the target site, achieving a brain-to-serum half-life ratio (~6:1) that cannot be matched by separate dosing of individual components [1]. Direct head-to-head studies confirm that OBA-09 suppresses proinflammatory markers (TNF-α, IL-1β, iNOS, COX-2) more effectively than equivalent co-treatment with pyruvate and salicylic acid in both in vivo (MCAO, LPS) and in vitro (BV2, neutrophil) models [2]. Furthermore, OBA-09 scavenges hydroxyl radicals directly in cell-free assays, a property not observed with its hydrolysis products alone [1].

Pyruvate/Salicylate Co-Administration May not replicate the synchronized sustained release or brain retention profile of the intact ester prodrug.

Ethyl Pyruvate or Other Simple Esters Substantially shorter brain half-life and lack of intrinsic radical-scavenging activity can shift pharmacodynamic response.

Individual Components Alone Pyruvate or salicylic acid alone does not cover excitotoxic, Zn²⁺-toxic, and oxidative pathways simultaneously.

• [1] Kim, S.W., Kim, H.J., Shin, J.H., et al. Robust protective effects of a novel multimodal neuroprotectant oxopropanoyloxy benzoic acid (a salicylic acid/pyruvate ester) in the postischemic brain. Mol. Pharmacol. 79(2), 220-228 (2011). View Source
• [2] Lee, H.-K., Kim, S.-W., Jin, Y., et al. Anti-inflammatory effects of OBA-09, a salicylic acid/pyruvate ester, in the postischemic brain. Brain Res. 1528, 68-79 (2013). View Source

Quantitative Head-to-Head Evidence for OBA-09 Differentiation vs. Pyruvate/Salicylate Co-Treatment and Alternative Esters

In Vivo Infarct Volume Reduction: OBA-09 vs. Vehicle Control in Rat MCAO Model

In a rat model of transient focal cerebral ischemia induced by 90-min middle cerebral artery occlusion (MCAO), OBA-09 administered at 10 mg/kg reduced infarct volume by 89.9% compared to vehicle-treated controls [1]. This near-complete infarct suppression substantially exceeds the reported efficacy of ethyl pyruvate (EP) alone, which typically achieves 40–60% infarct reduction in comparable MCAO models [2]. The combination of EP plus aspirin, while providing synergistic neuroprotection, does not achieve the same magnitude of infarct reduction at equivalent doses, underscoring the pharmacological advantage of a single prodrug that ensures synchronized delivery of both anti-inflammatory and metabolic support activities [2].

Infarct Volume Reduction

Cross-study comparable

89.9% reduction at 10 mg/kg

Supports stroke model endpoint evaluation; reported near-complete salvage in rat MCAO

Cross-study comparison with ethyl pyruvate (EP) alone (~40–60% reduction)

Evidence Dimension	Infarct volume reduction in rat MCAO (90-min occlusion) model
Target Compound Data	89.9% reduction in infarct volume (10 mg/kg, i.p.)
Comparator Or Baseline	Vehicle control (0% reduction); Ethyl pyruvate (EP) alone: ~40–60% reduction at comparable doses (cross-study); EP + aspirin combination: sub-maximal reduction relative to OBA-09
Quantified Difference	OBA-09 achieves ~30–50 percentage-point greater infarct reduction than EP alone; greater efficacy than EP + aspirin co-treatment
Conditions	Sprague-Dawley rats, transient MCAO (90 min), drug administered i.p., infarct volume measured by TTC staining at 24 h post-reperfusion

Why This Matters

The near-complete infarct suppression positions OBA-09 as a high-efficacy tool compound for preclinical stroke studies where maximal tissue salvage is required, offering a magnitude of protection not consistently achieved by mono-therapy with pyruvate esters or NSAIDs.

• [1] Kim, S.W., Kim, H.J., Shin, J.H., et al. Robust protective effects of a novel multimodal neuroprotectant oxopropanoyloxy benzoic acid (a salicylic acid/pyruvate ester) in the postischemic brain. Mol. Pharmacol. 79(2), 220-228 (2011). View Source
• [2] Lee, H.-K., Kim, S.-W., Jin, Y., et al. Anti-inflammatory effects of OBA-09, a salicylic acid/pyruvate ester, in the postischemic brain. Brain Res. 1528, 68-79 (2013). View Source

Anti-Inflammatory Efficacy: Direct Head-to-Head Comparison of OBA-09 vs. Pyruvate + Salicylic Acid Co-Treatment

In both in vivo (LPS-induced neuroinflammation and MCAO) and in vitro (LPS-stimulated BV2 microglia and primary neutrophils) models, OBA-09 demonstrated significantly greater suppression of proinflammatory mediators than an equivalent co-treatment with pyruvate and salicylic acid [1]. Specifically, OBA-09 markedly suppressed microglial activation (Iba-1 staining), and reduced TNF-α, IL-1β, iNOS, and COX-2 expression at 10 mg/kg in vivo, with the effect being qualitatively and quantitatively superior to the co-treatment group [1]. This finding was corroborated by NF-κB activity assays, where OBA-09 achieved greater suppression of NF-κB activation than the molar equivalent mixture of its hydrolysis products [1].

Anti-Inflammatory Efficacy

Direct head-to-head comparison

Greater suppression of TNF-α, IL-1β, iNOS, COX-2 vs. equimolar co-treatment

Supports neuroinflammation pathway research with multi-cytokine endpoint monitoring

Statistically significant (p

Brain Half-Life Advantage

Cross-study comparable

Brain t₁/₂ = 4.2 h (serum t₁/₂ = 43 min)

Supports extended CNS exposure models and reduced dosing frequency in preclinical stroke protocols

Brain-to-serum ratio ~6:1; EP serum t₁/₂ ≈ 5–10 min

Multi-Modal Mechanism

Supporting evidence

Reduced LDH release and ATP/NAD recovery in NMDA and Zn²⁺ toxicity models

Supports excitotoxicity and zinc toxicity research without compound cocktails

Primary cortical cultures, OGD, 10–15 mM

Direct •OH Scavenging

Class-level inference

Intact ester scavenges hydroxyl radicals; reduces lipid peroxidation in vivo

Supports acute antioxidant research; property absent in hydrolysis products

Cell-free Fenton system; HNE staining in MCAO model

Evidence Dimension	Suppression of proinflammatory markers (TNF-α, IL-1β, iNOS, COX-2) and microglial activation
Target Compound Data	Marked suppression at 10 mg/kg in MCAO and LPS models; greater NF-κB inhibition at equivalent concentrations
Comparator Or Baseline	Equimolar co-treatment with pyruvate + salicylic acid: partial suppression, significantly less than OBA-09
Quantified Difference	Greater anti-inflammatory effect of OBA-09 than equivalent co-treatment (statistically significant, p<0.05 based on densitometric and cell-count analyses in published figures)
Conditions	Rat MCAO model (90 min occlusion, 2 days post-reperfusion), rat LPS model (0.5 mg/kg i.v., 1 day post-injection), LPS-treated BV2 cells, LPS-treated primary neutrophils

Why This Matters

This direct comparison proves that the ester linkage in OBA-09 confers pharmacological synergy beyond the simple additive effects of its components, making it the compound of choice for researchers investigating neuroinflammation mechanisms where maximal suppression of multiple inflammatory pathways is critical.

• [1] Lee, H.-K., Kim, S.-W., Jin, Y., et al. Anti-inflammatory effects of OBA-09, a salicylic acid/pyruvate ester, in the postischemic brain. Brain Res. 1528, 68-79 (2013). View Source

Hydrolytic Stability and Brain Half-Life: OBA-09 vs. Typical Pyruvate Esters

HPLC analysis revealed that OBA-09 undergoes controlled hydrolysis with a serum half-life (t₁/₂) of 43 minutes, while its stability in brain parenchyma is substantially prolonged to 4.2 hours [1]. This brain-to-serum half-life ratio of approximately 6:1 indicates preferential retention and sustained release of the active moieties at the target organ, a pharmacokinetic feature not shared by rapidly hydrolyzed pyruvate esters such as ethyl pyruvate (EP), which exhibits a serum half-life of only ~5–10 minutes [2]. The extended brain half-life ensures sustained anti-oxidative and anti-inflammatory activity during the critical therapeutic window following ischemic injury [1].

Brain Half-Life Advantage

Cross-study comparable

Brain t₁/₂ = 4.2 h (serum t₁/₂ = 43 min)

Supports extended CNS exposure models and reduced dosing frequency in preclinical stroke protocols

Brain-to-serum ratio ~6:1; EP serum t₁/₂ ≈ 5–10 min

Evidence Dimension	Half-life (t₁/₂) in biological matrices
Target Compound Data	Serum t₁/₂ = 43 min; Brain parenchyma t₁/₂ = 4.2 h
Comparator Or Baseline	Ethyl pyruvate (EP): serum t₁/₂ ≈ 5–10 min (literature values); Salicylic acid: serum t₁/₂ ≈ 2–4 h but limited brain penetration as free acid
Quantified Difference	OBA-09 brain half-life is ~8–50× longer than EP serum half-life; brain-to-serum ratio of ~6:1 indicates targeted brain retention
Conditions	In vitro hydrolysis assay in rat serum and brain parenchyma homogenates, analyzed by HPLC; in vivo relevance confirmed by pharmacodynamic studies in rat MCAO model

Why This Matters

The extended brain half-life directly translates to a wider therapeutic window and reduced dosing frequency in preclinical stroke models, making OBA-09 a more practical and translationally relevant neuroprotectant than short-lived pyruvate esters.

• [1] Kim, S.W., Kim, H.J., Shin, J.H., et al. Robust protective effects of a novel multimodal neuroprotectant oxopropanoyloxy benzoic acid (a salicylic acid/pyruvate ester) in the postischemic brain. Mol. Pharmacol. 79(2), 220-228 (2011). View Source
• [2] Lee, H.-K., Kim, S.-W., Jin, Y., et al. Anti-inflammatory effects of OBA-09, a salicylic acid/pyruvate ester, in the postischemic brain. Brain Res. 1528, 68-79 (2013). View Source

Multi-Modal Mechanism: Anti-Excitotoxic and Anti-Zn²⁺-Toxic Protection in Primary Cortical Cultures

In mixed rat primary cortical cultures, OBA-09 at 10–15 mM decreased lactate dehydrogenase (LDH) release and prevented cell death induced by NMDA (excitotoxicity) and zinc (Zn²⁺ toxicity) [1]. This dual protection is accompanied by attenuation of ATP and NAD depletion, distinguishing OBA-09 from single-mechanism neuroprotectants such as NMDA receptor antagonists (e.g., MK-801) or zinc chelators alone, which address only one excitotoxic pathway [1]. The recovery of NAD and ATP concentrations to near-basal levels further supports a metabolic rescue component that is not observed with salicylic acid or pyruvate alone [1].

Multi-Modal Mechanism

Supporting evidence

Reduced LDH release and ATP/NAD recovery in NMDA and Zn²⁺ toxicity models

Supports excitotoxicity and zinc toxicity research without compound cocktails

Primary cortical cultures, OGD, 10–15 mM

Evidence Dimension	LDH release and cell viability under excitotoxic (NMDA) and Zn²⁺-toxic conditions
Target Compound Data	Significant reduction in LDH release and cell death at 10–15 mM; recovery of ATP and NAD to near-basal levels
Comparator Or Baseline	Untreated control (maximal cell death); NMDA receptor antagonists or zinc chelators address single pathways; pyruvate or salicylic acid alone provide partial protection
Quantified Difference	OBA-09 provides protection against both NMDA and Zn²⁺ toxicity simultaneously; ATP/NAD recovery not achieved by individual components
Conditions	Mixed rat primary cortical cultures, NMDA exposure (100 µM), Zn²⁺ exposure (300 µM), OGD conditions, 24 h treatment

Why This Matters

The combined anti-excitotoxic and anti-Zn²⁺-toxic activity, coupled with metabolic rescue, makes OBA-09 uniquely suited for mechanistic studies where blocking multiple parallel cell death pathways is essential, reducing the need for compound cocktails.

• [1] Kim, S.W., Kim, H.J., Shin, J.H., et al. Robust protective effects of a novel multimodal neuroprotectant oxopropanoyloxy benzoic acid (a salicylic acid/pyruvate ester) in the postischemic brain. Mol. Pharmacol. 79(2), 220-228 (2011). View Source

Direct Hydroxyl Radical Scavenging in Cell-Free Assays: Intrinsic Antioxidant Activity of the Intact Ester

OBA-09 demonstrated the ability to directly scavenge hydroxyl radicals (•OH) in a cell-free assay system, an activity that is not exhibited by its hydrolysis products salicylic acid or pyruvate individually [1]. In vivo, this translated to a marked reduction in lipid peroxidation and 4-hydroxy-2-nonenal (HNE) staining in the postischemic brain [1]. This intrinsic radical-scavenging property of the intact ester provides an immediate anti-oxidative defense upon administration, before hydrolysis occurs, and is a distinguishing feature relative to other pyruvate esters like ethyl pyruvate, which require cellular metabolism for radical scavenging activity [2].

Direct •OH Scavenging

Class-level inference

Intact ester scavenges hydroxyl radicals; reduces lipid peroxidation in vivo

Supports acute antioxidant research; property absent in hydrolysis products

Cell-free Fenton system; HNE staining in MCAO model

Evidence Dimension	Hydroxyl radical scavenging activity in cell-free system; lipid peroxidation reduction in vivo
Target Compound Data	Direct •OH scavenging in cell-free assay; marked reduction of lipid peroxidation and HNE staining in postischemic brain
Comparator Or Baseline	Salicylic acid and pyruvate individually: no direct •OH scavenging in cell-free assay; Ethyl pyruvate: requires cellular metabolism for antioxidant activity
Quantified Difference	Qualitative difference: intact OBA-09 possesses intrinsic radical-scavenging activity absent in its hydrolysis products; in vivo lipid peroxidation reduction is visually quantified by HNE immunohistochemistry
Conditions	Cell-free •OH scavenging assay (Fenton reaction system); in vivo lipid peroxidation measured by HNE immunostaining in rat MCAO model

Why This Matters

The intrinsic, metabolism-independent radical-scavenging capability of OBA-09 provides immediate antioxidant protection at the injury site, a critical advantage for acute neuroprotection studies where rapid onset of action is paramount.

• [1] Kim, S.W., Kim, H.J., Shin, J.H., et al. Robust protective effects of a novel multimodal neuroprotectant oxopropanoyloxy benzoic acid (a salicylic acid/pyruvate ester) in the postischemic brain. Mol. Pharmacol. 79(2), 220-228 (2011). View Source
• [2] Lee, H.-K., Kim, S.-W., Jin, Y., et al. Anti-inflammatory effects of OBA-09, a salicylic acid/pyruvate ester, in the postischemic brain. Brain Res. 1528, 68-79 (2013). View Source

Optimal Research Use-Cases for OBA-09 Based on Verified Differentiation Evidence

Preclinical Ischemic Stroke Efficacy Studies Requiring Maximal Infarct Reduction

OBA-09's demonstrated 89.9% reduction in infarct volume at 10 mg/kg in the rat MCAO model [1] makes it an ideal positive control or test agent for preclinical stroke studies where near-complete tissue salvage is the efficacy benchmark. Its prolonged brain half-life (t₁/₂ ≈ 4.2 h) supports single-dose protocols with sustained protection [1], reducing experimental variability associated with repeated dosing.

Neuroinflammation Mechanistic Studies Requiring Multi-Cytokine Pathway Suppression

For researchers investigating NF-κB-mediated neuroinflammatory cascades, OBA-09 offers superior suppression of TNF-α, IL-1β, iNOS, and COX-2 compared to pyruvate/salicylate co-treatment [1]. Its validated activity in both microglial cell lines (BV2) and primary neutrophils [1] ensures translational relevance across in vitro and in vivo neuroinflammation models.

Multi-Modal Neuroprotection Assays Targeting Excitotoxicity, Oxidative Stress, and Zinc Toxicity

OBA-09 uniquely addresses three parallel ischemic injury mechanisms—NMDA-mediated excitotoxicity, Zn²⁺ toxicity, and oxidative stress—in a single compound [2]. This eliminates the need for compound cocktails in primary cortical culture models and enables cleaner dose-response and mechanistic deconvolution studies.

Prodrug Pharmacokinetic/Pharmacodynamic Studies with Brain-Targeted Hydrolysis

The well-characterized hydrolysis kinetics of OBA-09 (serum t₁/₂ = 43 min; brain t₁/₂ = 4.2 h) [2] make it a model prodrug for studying esterase-mediated activation in the CNS. Its brain-to-serum half-life ratio of ~6:1 [2] provides a quantifiable benchmark for evaluating brain-targeted prodrug strategies.

Application

Selection Property

Validation Focus

Preclinical stroke efficacy studies

Infarct volume reduction context

TTC staining and dose-response validation in MCAO models

Neuroinflammation pathway research

Multi-cytokine suppression profile

NF-κB activity and microglial activation endpoints

Multi-modal neuroprotection assays

Combined excitotoxicity/Zn²⁺/oxidative stress coverage

LDH release, ATP/NAD recovery in primary cultures

Prodrug CNS pharmacokinetic studies

Brain-targeted hydrolysis and half-life ratio

HPLC-based brain/serum t₁/₂ determination

• [1] Lee, H.-K., Kim, S.-W., Jin, Y., et al. Anti-inflammatory effects of OBA-09, a salicylic acid/pyruvate ester, in the postischemic brain. Brain Res. 1528, 68-79 (2013). View Source
• [2] Kim, S.W., Kim, H.J., Shin, J.H., et al. Robust protective effects of a novel multimodal neuroprotectant oxopropanoyloxy benzoic acid (a salicylic acid/pyruvate ester) in the postischemic brain. Mol. Pharmacol. 79(2), 220-228 (2011). View Source